Cas no 941931-50-6 (2-4-(ethanesulfonyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-4-(ethanesulfonyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 941931-50-6
• MF: C₁₇H₁₆N₂O₃S₃
• MW: 392.515540122986
• CID: 5501364
• Update Time: 2025-06-29

2-4-(ethanesulfonyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylsulfonylphenyl)-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)acetamide
• 2-4-(ethanesulfonyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide

• Inchi： 1S/C17H16N2O3S3/c1-2-25(21,22)13-7-5-12(6-8-13)10-16(20)19-17-18-14(11-24-17)15-4-3-9-23-15/h3-9,11H,2,10H2,1H3,(H,18,19,20)
• InChI Key： HHZWWPVLVWPXCK-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC=CC=2)=CS1)(=O)CC1=CC=C(S(CC)(=O)=O)C=C1

Additional information on 2-4-(ethanesulfonyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide

Professional Introduction to Compound with CAS No. 941931-50-6 and Product Name: 2-4-(ethanesulfonyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide

The compound with the CAS number 941931-50-6 and the product name 2-4-(ethanesulfonyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The molecular framework of this compound incorporates several key functional groups, including an ethanesulfonyl moiety, a thiophen-2-yl substituent, and a 1,3-thiazol backbone, which collectively contribute to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The 1,3-thiazole scaffold is particularly noteworthy in this context, as it is widely recognized for its presence in numerous bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents. The incorporation of a thiophen-2-yl group into the 1,3-thiazol core enhances the compound's electronic properties and potential interactions with biological targets. This structural design has been strategically employed to modulate the pharmacokinetic and pharmacodynamic profiles of the molecule.

The presence of the ethanesulfonyl group at the 2-4 position of the phenyl ring introduces a polar and acidic character to the molecule, which can influence its solubility and binding affinity. This feature is particularly relevant in drug design, where optimal solubility is often a critical factor for achieving effective therapeutic outcomes. Additionally, the combination of these functional groups creates a complex molecular environment that can be fine-tuned to target specific biological pathways.

Recent studies have highlighted the potential of this class of compounds in addressing various therapeutic challenges. For instance, research has demonstrated that derivatives of 1,3-thiazole can exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress. The specific arrangement of substituents in 2-4-(ethanesulfonyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide may contribute to its ability to interact with such targets, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to optimize the production process and improve the overall quality of the final product. This level of precision is essential for pharmaceutical applications, where impurities can significantly impact efficacy and safety.

In terms of biological activity, preliminary studies suggest that 2-4-(ethanesulfonyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide may possess properties that make it useful in various therapeutic contexts. For example, its structural features could potentially allow it to inhibit key enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders. While further research is needed to fully elucidate its mechanisms of action, these preliminary findings are encouraging and warrant deeper exploration.

The integration of computational chemistry and molecular modeling techniques has played a crucial role in understanding the interactions between this compound and potential biological targets. These tools have allowed researchers to predict binding affinities and identify key interaction sites within biological macromolecules. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing drug candidates like 2-4-(ethanesulfonyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide.

Future directions in the study of this compound may include exploring its pharmacological effects in vivo using animal models. Such studies will provide critical data on its safety profile and therapeutic potential. Additionally, investigating its interactions with cellular components will help refine our understanding of its mode of action at a molecular level.

The development of novel pharmaceuticals relies heavily on innovative chemical synthesis and interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound with CAS number 941931-50-6 exemplifies how strategic molecular design can lead to promising candidates for treating various diseases. Its unique structural features offer a rich foundation for further exploration, potentially leading to new therapeutic breakthroughs.

In conclusion,2-4-(ethanesulfonyl)phenyl-N-4-(thiophen-2-ytl)-1,3-thiazol-l-acetamide represents an exciting advancement in medicinal chemistry. Its complex molecular architecture and functional groups make it a compelling candidate for further research into its biological activities and therapeutic applications. As our understanding of drug design continues to evolve，compounds like this one will play an increasingly important role in addressing unmet medical needs.